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Introduction
Dodecyldimethylphosphine oxide (DDAO), also known as Lauryldimethylamine oxide

(LDAO), is a zwitterionic detergent widely utilized in the extraction and purification of

membrane proteins. Its amphipathic nature, with a hydrophilic phosphine oxide head group and

a hydrophobic C12 alkyl chain, allows for the effective disruption of lipid bilayers and the

solubilization of integral membrane proteins. While considered a relatively stringent detergent,

DDAO is valued for its ability to form small, compact micelles, which can be advantageous for

certain downstream applications, including structural biology studies such as X-ray

crystallography and cryo-electron microscopy.[1]

These application notes provide a comprehensive overview of the use of DDAO in membrane

protein extraction, including its physicochemical properties, comparative data, detailed

experimental protocols, and considerations for downstream applications.

Physicochemical Properties of DDAO
Understanding the properties of DDAO is crucial for designing effective protein extraction

strategies. Key characteristics are summarized in the table below.
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Property Value Reference(s)

Chemical Name

Dodecyldimethylphosphine

oxide (DDAO) /

Lauryldimethylamine oxide

(LDAO)

[1]

Molecular Weight 229.4 g/mol

Detergent Class Zwitterionic [1]

Critical Micelle Concentration

(CMC)

~1-2 mM (~0.023-0.046% w/v)

in low salt buffers

Aggregation Number ~75-95

Micelle Molecular Weight ~17-21.5 kDa [1]

Comparative Solubilization Efficiency
The choice of detergent is a critical parameter in membrane protein extraction, as both

extraction efficiency and the preservation of protein structure and function are paramount. The

following table provides a summary of comparative data on the solubilization efficiency of

DDAO against other commonly used detergents. It is important to note that optimal detergent

selection is highly dependent on the specific membrane protein and the source membrane.
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Detergent Class
Median
Solubilization
Efficiency (%)

Notes Reference(s)

DDAO (LDAO) Zwitterionic 57 ± 18

Generally

effective, but can

be denaturing for

some proteins.

DDM Non-ionic 51 ± 20

A mild and

commonly used

detergent for

preserving

protein function.

FC-12 Zwitterionic 75 ± 16

High

solubilization

efficiency.

Triton X-100 Non-ionic Variable

Widely used, but

can interfere with

downstream

applications.

[2]

Experimental Protocols
The following protocols provide a general framework for the extraction of membrane proteins

using DDAO. It is essential to empirically optimize the conditions for each specific protein of

interest.

General Workflow for Membrane Protein Extraction with
DDAO
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General Workflow for DDAO-Mediated Membrane Protein Extraction

Cell Harvest
(e.g., centrifugation)

Cell Lysis
(e.g., sonication, French press)

Membrane Isolation
(ultracentrifugation)

Solubilization with DDAO

Clarification
(ultracentrifugation)

Downstream Purification
(e.g., Affinity Chromatography)

Analysis
(e.g., SDS-PAGE, Functional Assays)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane Cytoplasm

Nucleus

Wnt Ligand Frizzled Receptor

LRP5/6 Co-receptor

binds

Dishevelled (Dsh)

activates

Destruction Complex
(Axin, APC, GSK3, CK1)

inhibits

Phosphorylated
β-catenin

phosphorylates

Proteasome

degradation

β-catenin

TCF/LEF

translocates to nucleus and binds

Target Gene Expression

activates transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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